Cas no 658082-10-1 (1(2H)-Isoquinolinone, 7-bromo-2-[(4-fluorophenyl)methyl]-)

• Product Name: 1(2H)-Isoquinolinone, 7-bromo-2-[(4-fluorophenyl)methyl]-
• CAS No: 658082-10-1
• MF: C₁₆H₁₁BrFNO
• MW: 332.167046785355
• CID: 1693656
• Update Time: 2024-09-02

1(2H)-Isoquinolinone, 7-bromo-2-[(4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 7-bromo-2-[(4-fluorophenyl)methyl]-

• Inchi： 1S/C16H11BrFNO/c17-13-4-3-12-7-8-19(16(20)15(12)9-13)10-11-1-5-14(18)6-2-11/h1-9H,10H2
• InChI Key： DXVKZYZPVAUCMC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(Br)=C2)C=CN1CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 331.00083

Experimental Properties

• Density: 1.539±0.06 g/cm3(Predicted)
• Boiling Point: 475.6±45.0 °C(Predicted)
• PSA: 20.31
• pka: -2.85±0.70(Predicted)